![molecular formula C17H11FN2OS B8509532 4-fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide](/img/structure/B8509532.png)
4-fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)benzamide
Cat. No. B8509532
M. Wt: 310.3 g/mol
InChI Key: PXEQQMFFAYRSMA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07407977B2
Procedure details
Acylation of 8H-Indeno[1,2-d]thiazol-2-ylamine hydroiodide 1a (Prepared in Example 1, Step 1, 100 mg; 0.32 mmol) with 4-fluorobenzoyl chloride (0.116 mL; 0.96 mmol) in a manner similar to that described in Example 1, Step 3 provided 35 mg of 4-Fluoro-N-(8H-indeno[1,2-d]thiazol-2-yl)-benzamide 3. EI-HRMS m/e calcd for C17H11FN2OS 310.0576, found 310.0577.
Identifiers
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REACTION_CXSMILES
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I.[S:2]1[C:6]2[CH2:7][C:8]3[CH:9]=[CH:10][CH:11]=[CH:12][C:13]=3[C:5]=2[N:4]=[C:3]1[NH2:14].[F:15][C:16]1[CH:24]=[CH:23][C:19]([C:20](Cl)=[O:21])=[CH:18][CH:17]=1>>[F:15][C:16]1[CH:24]=[CH:23][C:19]([C:20]([NH:14][C:3]2[S:2][C:6]3[CH2:7][C:8]4[CH:9]=[CH:10][CH:11]=[CH:12][C:13]=4[C:5]=3[N:4]=2)=[O:21])=[CH:18][CH:17]=1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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100 mg
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Type
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reactant
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Smiles
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I.S1C(=NC2=C1CC=1C=CC=CC12)N
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Step Two
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Name
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Quantity
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0.116 mL
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Type
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reactant
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Smiles
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FC1=CC=C(C(=O)Cl)C=C1
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC=C(C(=O)NC=2SC3=C(N2)C=2C=CC=CC2C3)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 35 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 35.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
